Cas no 31247-34-4 ((1-Benzylazetidin-2-yl)methanol)

• Product Name: (1-Benzylazetidin-2-yl)methanol
• CAS No: 31247-34-4
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD11845667
• CID: 858709
• PubChem ID: 21821525
• Update Time: 2025-05-20

(1-Benzylazetidin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-Benzylazetidin-2-yl)methanol
• 1-Benzyl-2-Azetidinemethanol
• N-benzyl-2-azetidinemethanol
• 2-Azetidinemethanol, 1-(phenylmethyl)-
• EN300-306598
• 31247-34-4
• MFCD11845667
• DB-068419
• CS-0215891
• SB51324
• A50763
• J-500124
• PS-20184
• DTXSID30953313
• AKOS015900297
• (1-BENZYLAZETIDIN-2-YL)METHANOL[31247-34-4]
• SCHEMBL7576557

• MDL： MFCD11845667
• Inchi： 1S/C11H15NO/c13-9-11-6-7-12(11)8-10-4-2-1-3-5-10/h1-5,11,13H,6-9H2
• InChI Key： RPRDXAKZYYOKSG-UHFFFAOYSA-N
• SMILES： OCC1CCN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 177.11500
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.115±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 275.2±13.0 ºC (760 Torr),
• Flash Point: 125.7±18.5 ºC,
• Solubility: Slightly soluble (17 g/l) (25 º C),
• PSA: 23.47000
• LogP: 1.19110
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(1-Benzylazetidin-2-yl)methanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (1-Benzylazetidin-2-yl)methanol

(1-Benzylazetidin-2-yl)methanol: A Comprehensive Overview

(1-Benzylazetidin-2-yl)methanol, also known by its CAS number 31247-34-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring a benzyl group attached to an azetidine ring, has garnered attention due to its potential applications in drug discovery and development. The molecule's structure, which includes a methanol group at the 2-position of the azetidine ring, contributes to its versatile chemical properties and reactivity.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry. Azetidine, a four-membered nitrogen-containing ring, is known for its rigidity and ability to form stable interactions with biological targets. The substitution pattern in (1-Benzylazetidin-2-yl)methanol further enhances its potential as a scaffold for drug molecules. Researchers have explored its role in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications.

The synthesis of (1-Benzylazetidin-2-yl)methanol involves a series of well-established organic reactions. Starting from benzaldehyde, the compound undergoes condensation with an appropriate amine to form an imine intermediate. Subsequent cyclization under acidic conditions leads to the formation of the azetidine ring. The final step involves hydrolysis to introduce the methanol group at the 2-position. This multi-step synthesis pathway ensures high purity and structural integrity, making it suitable for both academic research and industrial applications.

In terms of pharmacokinetics, (1-Benzylazetidin-2-yl)methanol exhibits favorable properties that make it a promising candidate for drug delivery systems. Studies have shown that the compound has good solubility in aqueous solutions, which is crucial for its bioavailability. Additionally, its metabolic stability has been evaluated in vitro, revealing that it undergoes minimal phase I metabolism, which reduces the risk of toxic byproducts.

The biological activity of (1-Benzylazetidin-2-yl)methanol has been extensively studied using various assays. In anti-inflammatory studies, the compound has demonstrated potent inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests its potential as an anti-inflammatory agent for treating conditions like arthritis and inflammatory bowel disease.

In the realm of antiviral research, (1-Benzylazetidin-2-yl)methanol has shown activity against several viral strains, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). Its ability to inhibit viral replication without causing significant cytotoxicity makes it a valuable lead compound for antiviral drug development.

The anticancer potential of this compound has also been explored through in vitro and in vivo studies. Results indicate that (1-Benzylazetidin-2-yl)methanol induces apoptosis in cancer cells by targeting key signaling pathways such as PI3K/AKT and MAPK/ERK. Furthermore, it has shown synergistic effects when combined with conventional chemotherapeutic agents, enhancing their efficacy while reducing side effects.

In conclusion, (1-Benzylazetidin-2-yl)methanol (CAS No: 31247-34-4) is a versatile compound with a wide range of applications in medicinal chemistry. Its unique structure, favorable pharmacokinetic properties, and diverse biological activities make it an attractive candidate for drug discovery efforts across multiple therapeutic areas. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing modern medicine.